Cas no 199479-25-9 (1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline)

1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline structure
199479-25-9 structure
Product Name:1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
CAS No:199479-25-9
MF:C14H13ClN2
MW:244.719422101974
CID:2120297
PubChem ID:54343518
Update Time:2025-04-21

1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
    • SCHEMBL3066069
    • DA-08544
    • 199479-25-9
    • UAQAYIXOQIUPGF-UHFFFAOYSA-N
    • Inchi: 1S/C14H13ClN2/c15-13-6-5-11(9-17-13)14-12-4-2-1-3-10(12)7-8-16-14/h1-6,9,14,16H,7-8H2
    • InChI Key: UAQAYIXOQIUPGF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C1C2C=CC=CC=2CCN1

Computed Properties

  • Exact Mass: 244.0767261Da
  • Monoisotopic Mass: 244.0767261Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 24.9Ų
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